Cas no 1406958-85-7 (5-bromo-2-(4-methoxypiperidin-1-yl)pyrimidine)

• Product Name: 5-bromo-2-(4-methoxypiperidin-1-yl)pyrimidine
• CAS No: 1406958-85-7
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• CID: 6392335
• PubChem ID: 63873062
• Update Time: 2024-01-14

5-bromo-2-(4-methoxypiperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-methoxypiperidin-1-yl)pyrimidine
• Pyrimidine, 5-bromo-2-(4-methoxy-1-piperidinyl)-
• AKOS013186932
• F6544-0088
• 1406958-85-7

• Inchi： 1S/C10H14BrN3O/c1-15-9-2-4-14(5-3-9)10-12-6-8(11)7-13-10/h6-7,9H,2-5H2,1H3
• InChI Key： YYFGOQVPDLGHKX-UHFFFAOYSA-N
• SMILES： C1(N2CCC(OC)CC2)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 271.03202g/mol
• Monoisotopic Mass: 271.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 380.1±52.0 °C(Predicted)
• pka: 3.63±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines